8-Bromo-2-phenylquinoline
Overview
Description
8-Bromo-2-phenylquinoline is a chemical compound that belongs to the quinoline family . It has an empirical formula of C15H10BrNO and a molecular weight of 300.15 .
Synthesis Analysis
The synthesis of quinoline and its derivatives often involves α,β-unsaturated aldehydes, which are versatile building blocks in organic synthesis . The review by Vchislo & Verochkina summarizes all known approaches to the synthesis of quinoline and its hydrogenated derivatives from α,β-unsaturated aldehydes.Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring fused with a pyridine moiety . The presence of the double ring structure and a heteroatom (N) in molecules of quinolines allows these compounds to be employed in various transformations .Chemical Reactions Analysis
Quinolines can undergo various transformations, including alkylation by alkyl halides, thiolation by aryl/alkyl/heteroaryl thiols and diselenides, ring contraction to indole derivatives, and annulation with additional cycles .Scientific Research Applications
Antitumor Agents
- 8-Bromo-2-phenylquinoline derivatives, such as phenylquinoline-8-carboxamides, have been studied for their potential as antitumor agents. These compounds can intercalate into DNA, and this intercalation is crucial for their antitumor activity. Specifically, the 2-phenyl derivative has shown broad-spectrum activity in leukemia and solid-tumor assays (Atwell, Bos, Baguley, & Denny, 1988).
Photoremovable Protecting Groups
- 8-Bromo-7-hydroxyquinoline (BHQ) is used as a photoremovable protecting group. Its efficient photolysis by both one-photon and two-photon excitation makes it useful for studying cell physiology. BHQ is stable in the dark, water-soluble, and has low fluorescence, enabling its use with fluorescent indicators of biological function (Zhu, Pavlos, Toscano, & Dore, 2006).
Metal Complexes and Cytotoxicity
- Studies on 8-hydroxyquinoline derived thiosemicarbazones and their metal complexes (Co(III), Ni(II), and Cu(II)) have shown enhanced antiproliferative activity against breast cancer cell lines. The Co(III) complexes, in particular, exhibited significant activity, suggesting their potential in cancer therapy (Kotian et al., 2021).
Antiplatelet Agents
- Certain derivatives of 2-phenylquinoline, such as 4-alkoxy-2-phenylquinoline, have been synthesized and identified as potent antiplatelet agents. These compounds could potentially serve as novel therapeutics in preventing thrombotic diseases (Ko et al., 2001).
Palladium-Catalyzed Reactions
- Cyclopalladated complexes with NC coordination using 2-phenylquinoline ligands have been synthesized for use in catalytic applications, such as Heck arylation of ethylene. These complexes show excellent catalytic activity, demonstrating their utility in organic synthesis (Atla, Kelkar, Puranik, Bensch, & Chaudhari, 2009).
RNA Binding and Antibacterial Agents
- Quinoline derivatives, such as 2-phenylquinoline amino acids, have been synthesized and incorporated into peptides. These compounds exhibit strong RNA-binding properties, which might be useful in discovering new antibacterial agents (Krishnamurthy, Gooch, & Beal, 2004).
Mechanism of Action
Target of Action
Quinoline derivatives, to which 8-bromo-2-phenylquinoline belongs, are known to interact with diverse biological targets like proteins, receptors, and enzymes .
Mode of Action
For instance, they may act as agonists or antagonists at certain receptors, or they may inhibit or enhance the activity of certain enzymes .
Biochemical Pathways
Quinoline derivatives are known to influence a variety of biochemical pathways, depending on their specific targets and mode of action .
Result of Action
Quinoline derivatives are known to have a broad spectrum of bio-responses, including anticancer, antioxidant, anti-inflammatory, and antimicrobial activities .
Safety and Hazards
Future Directions
Quinoline is an important pharmacophore due to its tremendous benefits in medicinal chemistry research and other valuable areas of human endeavor . The recent in vivo and in vitro screening reported by scientists may pave the way for novel drug development . The array of information available on the medicinal potential of quinoline and its functionalized derivatives may open a new window of opportunity for medicinal chemists to access more biomolecular quinolines for future drug development .
Properties
IUPAC Name |
8-bromo-2-phenylquinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10BrN/c16-13-8-4-7-12-9-10-14(17-15(12)13)11-5-2-1-3-6-11/h1-10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KORMPLQVNKCGIQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC3=C(C=CC=C3Br)C=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30743317 | |
Record name | 8-Bromo-2-phenylquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30743317 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
871507-80-1 | |
Record name | 8-Bromo-2-phenylquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30743317 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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